BENGHE Foundational & Exploratory

Check Availability & Pricing

18:0 Azidoethyl PC molecular weight and
formula

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 18:0 Azidoethyl PC
Cat. No.: B15550540
Get Quote

In-Depth Technical Guide: 18:0 Azidoethyl PC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 18:0 Azidoethyl PC (1,2-
distearoyl-sn-glycero-3-phosphocholine-N-azidoethyl), a functionalized phospholipid critical for
advancements in lipid-based drug delivery systems and targeted therapeutics.

Core Molecular Data

The fundamental properties of 18:0 Azidoethyl PC are summarized below, providing a
guantitative basis for its use in experimental settings.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15550540#bc-rfq
https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citation
Molecular Formula C45H89N408P [1112]
Molecular Weight 845.18 g/mol [1][2]
Exact Mass 844.64 g/mol

Purity >99%

Physical State White Solid Powder [3]
Storage Temperature -20°C [2][3]

Application in Bioconjugation and Drug Delivery

18:0 Azidoethyl PC is a key reagent in the field of bioconjugation, primarily utilized for its azide
functional group. This group allows for the covalent attachment of various molecules to lipid
bilayers via "click chemistry," a set of bio-orthogonal reactions that are highly specific and
efficient.[2] The most common of these is the Copper(l)-catalyzed Azide-Alkyne Cycloaddition
(CuAAC), which forms a stable triazole linkage.[4][5]

The incorporation of 18:0 Azidoethyl PC into liposomes or lipid nanoparticles (LNPs) creates a
versatile platform for targeted drug delivery.[6] By conjugating targeting moieties such as
antibodies, proteins, or aptamers to the surface of these lipid-based nanocarriers, researchers
can direct therapeutics to specific cells or tissues, enhancing efficacy and reducing off-target
effects.

Experimental Methodologies

The following sections detail the protocols for the formation of liposomes containing 18:0
Azidoethyl PC and the subsequent surface functionalization via click chemistry.

Liposome Formation via Thin-Film Hydration and
Extrusion

This is a common method for producing unilamellar vesicles of a controlled size.[1][7][8]

Materials:
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e 18:0 Azidoethyl PC

o Other lipids (e.g., DSPC, Cholesterol)

e Chloroform or a chloroform/methanol mixture

o Hydration buffer (e.g., Phosphate-Buffered Saline, PBS)
e Round-bottom flask

e Rotary evaporator

o Extruder device

o Polycarbonate membranes (e.g., 100 nm pore size)
Protocol:

e Lipid Film Formation:

1. Dissolve 18:0 Azidoethyl PC and other desired lipids in chloroform in a round-bottom
flask. The molar ratio will depend on the specific application.

2. Attach the flask to a rotary evaporator and remove the organic solvent under reduced
pressure to form a thin, uniform lipid film on the inner surface of the flask.[1][7]

3. Further dry the film under high vacuum for at least one hour to remove any residual
solvent.[1]

e Hydration:

1. Hydrate the lipid film by adding the desired aqueous buffer.[7][8] The buffer should contain
any hydrophilic cargo to be encapsulated.

2. Agitate the flask to disperse the lipid film, leading to the formation of multilamellar vesicles
(MLVs).[7]

e Extrusion:
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1. To obtain unilamellar vesicles of a defined size, subject the MLV suspension to multiple
freeze-thaw cycles.[1]

2. Extrude the suspension through a polycarbonate membrane of a specific pore size (e.g.,
100 nm) using a lipid extruder.[1] This process is typically repeated 10-20 times to ensure
a homogenous size distribution, resulting in Large Unilamellar Vesicles (LUVS).

Surface Functionalization via Copper(l)-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

This protocol describes the conjugation of an alkyne-modified molecule to the surface of the
azide-functionalized liposomes.

Materials:

Azide-functionalized liposomes (prepared as described above)

Alkyne-modified molecule of interest (e.g., peptide, fluorescent dye)

Copper(ll) sulfate (CuSOa)

Reducing agent (e.g., Sodium Ascorbate)

Copper-chelating ligand (e.g., TBTA)

Protocol:

To the azide-functionalized liposome suspension, add the alkyne-modified molecule of
interest.

» In a separate tube, prepare a fresh solution of the copper catalyst by mixing Copper(ll)
sulfate with a slight molar excess of a reducing agent like sodium ascorbate to generate
Cu(l) in situ. The addition of a Cu(l)-stabilizing ligand is recommended.

e Add the catalyst solution to the liposome mixture.

 Allow the reaction to proceed at room temperature for 1-4 hours.
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o Purify the functionalized liposomes from unreacted components and the copper catalyst
using a suitable method such as dialysis or size exclusion chromatography.

Visualized Workflow

The following diagrams illustrate the key processes described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3205907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205907/
https://www.avantiresearch.com/en-gb/products/product/870133-180-16016-azido-pc
https://inanobotdresden.github.io/liposome-protocol.html
https://sharpless.scripps.edu/click-chemistry/
https://www.mdpi.com/1420-3049/18/8/9512
https://pubmed.ncbi.nlm.nih.gov/35634703/
https://pubmed.ncbi.nlm.nih.gov/35634703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955843/
https://www.creative-biolabs.com/lipid-based-delivery/liposome-preparation-process.htm
https://www.benchchem.com/product/b15550540/docs#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/product/b15550540/docs#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/product/b15550540/docs#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/product/b15550540/docs#18-0-azidoethyl-pc-molecular-weight-and-formula
https://www.benchchem.com/product/b15550540?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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